![molecular formula C22H22N4O9 B2671248 Ethyl 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate CAS No. 1428358-88-6](/img/structure/B2671248.png)
Ethyl 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamido)benzoate oxalate is a useful research compound. Its molecular formula is C22H22N4O9 and its molecular weight is 486.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Photochemistry of Heterocyclic Compounds
Research by Tsuge, Oe, and Tashiro (1973) delved into the photochemical reactions of 2,5-disubstituted 1,3,4-oxadiazoles with furan, discovering that irradiation in benzene solution produces cycloadducts. This study provides insights into novel photo-induced acylation pathways, highlighting the utility of these reactions in synthetic chemistry and potential applications in developing photoreactive materials (Tsuge, Oe, & Tashiro, 1973).
Antimicrobial Evaluation of Oxadiazole Derivatives
Jafari et al. (2017) synthesized and evaluated the antimicrobial properties of 1,3,4-oxadiazole derivatives, revealing significant antibacterial activities against Staphylococcus aureus and Escherichia coli. This study underscores the potential of oxadiazole derivatives in developing new antimicrobial agents, which could be an area of interest for researchers studying similar compounds (Jafari, Mohammadi, Jahanian-Najafabadi, & Hassanzadeh, 2017).
Synthesis of Oxadiazolyl Acetic Acids
A study by Janda (2001) outlined a simple synthesis route for ethyl (5-aryl-1,3,4-oxadiazol-2-yl)acetates, leading to acetic acids upon hydrolysis. These compounds often possess anti-inflammatory and analgesic activities, suggesting their relevance in pharmaceutical research and development (Janda, 2001).
Chelating Properties of Metal Chelates
Varde and Acharya (2017) synthesized and characterized transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules, evaluating their chelating properties and antifungal activity. Their findings contribute to the understanding of metal-organic frameworks and their applications in catalysis and drug design (Varde & Acharya, 2017).
Therapeutic Potential of Oxadiazole or Furadiazole Containing Compounds
Siwach and Verma (2020) reviewed the pharmacological activities of oxadiazole and furadiazole derivatives, highlighting their broad range of biological properties, including antibacterial, antiviral, and antioxidant activities. This comprehensive overview points to the vast therapeutic potential of these compounds in drug discovery and development (Siwach & Verma, 2020).
Properties
IUPAC Name |
ethyl 4-[[2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetyl]amino]benzoate;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5.C2H2O4/c1-2-27-20(26)13-5-7-15(8-6-13)21-17(25)12-24-10-14(11-24)19-22-18(23-29-19)16-4-3-9-28-16;3-1(4)2(5)6/h3-9,14H,2,10-12H2,1H3,(H,21,25);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XINICICRIMLMGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.